Cas no 941949-08-2 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 941949-08-2
• MF: C₁₉H₂₁N₃O₇S
• MW: 435.45094370842
• CID: 5513645
• Update Time: 2025-07-15

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-4,5-dimethoxy-2-nitrobenzamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C19H21N3O7S/c1-12-5-6-13(21-7-4-8-30(21,26)27)9-15(12)20-19(23)14-10-17(28-2)18(29-3)11-16(14)22(24)25/h5-6,9-11H,4,7-8H2,1-3H3,(H,20,23)
• InChI Key： GQXXMIPVKYBYBH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide

Recent Advances in the Study of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide (CAS: 941949-08-2)

The compound N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide (CAS: 941949-08-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiazolidine dioxide moiety and a nitrobenzamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with protein targets involved in inflammatory and metabolic disorders. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate that 941949-08-2 exhibits high binding affinity to certain enzymes, suggesting its potential as a lead compound for drug development.

Another significant advancement is the optimization of the compound's synthetic route. A recent publication in Organic Process Research & Development (2024) describes a scalable and cost-effective method for producing N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide with high purity and yield. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In addition to its therapeutic potential, 941949-08-2 has also been investigated for its use in diagnostic applications. A study in Analytical Chemistry (2023) explored its utility as a fluorescent probe for detecting specific biomarkers in biological samples. The compound's unique photophysical properties make it a promising candidate for developing novel diagnostic tools, particularly in the field of oncology.

Despite these promising findings, challenges remain in the development of 941949-08-2 as a viable therapeutic or diagnostic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacological profile while minimizing adverse effects.

In conclusion, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-4,5-dimethoxy-2-nitrobenzamide represents a compound of significant interest in the chemical biology and pharmaceutical fields. Recent studies have shed light on its mechanism of action, synthetic accessibility, and potential applications in therapy and diagnostics. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.